N-(2,4-dimethoxyphenyl)-N'-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}urea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[4-(6-methylpyridazin-3-yl)oxyphenyl]urea
• InChI: InChI=1S/C20H20N4O4/c1-13-4-11-19(24-23-13)28-15-7-5-14(6-8-15)21-20(25)22-17-10-9-16(26-2)12-18(17)27-3/h4-12H,1-3H3,(H2,21,22,25)
• InChI Key: GGYIIDJWOWZKGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)NC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(2,4-dimethoxyphenyl)-N'-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}urea and related compounds involves multiple steps, including the reaction of N-(benzyloxy)urea with various alkoxy derivatives under acidic conditions to yield benzyloxy-pyrimidinones and pyrazinones. These intermediates can be further processed to produce compounds with N-hydroxyamide groups, which show complex formation tendencies with iron(III) in acidic conditions (Ohkanda et al., 1993).

Molecular Structure Analysis

Structural analysis of these compounds, including N-(2,4-dimethoxyphenyl)-N'-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}urea, often involves X-ray diffraction, NMR, and FT-IR spectroscopy to determine their solid-state and molecular structures. For instance, the crystal structure and DFT studies of a new pyrido[2,3-d]pyrimidine compound reveal the conformation of the most stable isomer, consistent with the X-ray diffraction derived conformation (Sun et al., 2022).

Chemical Reactions and Properties

Reactions involving N-(2,4-dimethoxyphenyl)-N'-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}urea can lead to the formation of complexes, as indicated by their ability to form 3:1 complexes with iron(III). The stability constants of these complexes, however, are significantly lower than that of natural ferrioxamine B, highlighting their unique chemical behavior (Ohkanda et al., 1993).

Physical Properties Analysis

The physical properties of these urea derivatives, including their crystallinity, melting points, and solubility, are crucial for understanding their applications and behavior in different environments. For example, the solid-state structure determined using single-crystal X-ray diffraction provides insights into their stability and reactivity (Sun et al., 2022).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and potential for forming complexes with metals, are integral to evaluating the utility of N-(2,4-dimethoxyphenyl)-N'-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}urea in various fields. Their interaction with metals, as demonstrated by the formation of complexes with iron(III), is a key aspect of their chemical properties (Ohkanda et al., 1993).